Cas no 50526-53-9 (1H-Naphtho[1,2-c]pyran, dodecahydro-1,1-dimethyl-)

• Product Name: 1H-Naphtho[1,2-c]pyran, dodecahydro-1,1-dimethyl-
• CAS No: 50526-53-9
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• CID: 386792
• PubChem ID: 170853
• Update Time: 2025-04-19

1H-Naphtho[1,2-c]pyran, dodecahydro-1,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Naphtho[1,2-c]pyran, dodecahydro-1,1-dimethyl-
• 1,1-dimethyl-3,4,4a,5,6,6a,7,8,9,10,10a,10b-dodecahydrobenzo[h]isochromene
• dodecahydro-1,1-dimethyl-1H-naphtho[1,2-c]pyran
• 1,1-dimethyldodecahydro-1H-benzo[h]isochromene
• 1H-Naphtho(1,2-c)pyran, dodecahydro-1,1-dimethyl-
• Dodecahydro-1,1-dimethyl-1H-naphtho(1,2-c)pyran
• SCHEMBL11806929
• DTXSID80885913
• 50526-53-9
• EINECS 256-615-1
• NS00057657

• Inchi： 1S/C15H26O/c1-15(2)14-12(9-10-16-15)8-7-11-5-3-4-6-13(11)14/h11-14H,3-10H2,1-2H3
• InChI Key： KDPFJSKAMCNRLJ-UHFFFAOYSA-N
• SMILES： O1CCC2CCC3CCCCC3C2C1(C)C

Computed Properties

• Exact Mass: 222.19848
• Monoisotopic Mass: 222.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.927
• Boiling Point: 277.2°C at 760 mmHg
• Flash Point: 103.4°C
• Refractive Index: 1.47
• PSA: 9.23